Cas no 56015-03-3 (2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-)

• Product Name: 2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
• CAS No: 56015-03-3
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 376024
• PubChem ID: 5840990
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
• (2E)-2-[(E)-1-hydroxy-3-phenylprop-2-enylidene]-5-methoxy-6,6-dimethylcyclohex-4-ene-1,3-dione
• (E)-3-hydroxy-5-methoxy-4,4-dimethyl-2-(1-oxo-3-phenylpropen-2-yl)cyclohexa-2,5-dien-1-one
• (2E)-2-[(2E)-1-hydroxy-3-phenylprop-2-en-1-ylidene]-5-methoxy-6,6-dimethylcyclohex-4-ene-1,3-dione
• SCHEMBL13034017
• NSC-607395
• 56015-03-3
• EINECS 259-947-5
• 3-Hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-2,5-cyclohexadien-1-one
• CHEMBL226846
• DTXSID901118310
• NSC607395

• Inchi： 1S/C18H18O4/c1-18(2)15(22-3)11-14(20)16(17(18)21)13(19)10-9-12-7-5-4-6-8-12/h4-11,19H,1-3H3/b10-9+,16-13+
• InChI Key： JSBRVQBSSZUGDW-FVTBZGPOSA-N
• SMILES： O(C)C1=CC(/C(=C(/C=C/C2C=CC=CC=2)\O)/C(C1(C)C)=O)=O

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.21
• Boiling Point: 501.9°Cat760mmHg
• Flash Point: 183°C
• Refractive Index: 1.589
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones